Cas no 2243505-63-5 (2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride)

• Product Name: 2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride
• CAS No: 2243505-63-5
• MF: C₇H₁₀Cl₂N₂
• MW: 193.073699474335
• CID: 6179571
• PubChem ID: 138040730
• Update Time: 2025-07-22

2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6488268
• 2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride
• 2243505-63-5
• 2-(2-chloropyridin-3-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C7H9ClN2.ClH/c8-7-6(3-4-9)2-1-5-10-7;/h1-2,5H,3-4,9H2;1H
• InChI Key： WYWLIZJTFDXXPC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CCN.Cl

Computed Properties

• Exact Mass: 192.0221037g/mol
• Monoisotopic Mass: 192.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride

Introduction to 2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride (CAS No. 2243505-63-5)

2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride (CAS No. 2243505-63-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (2-Chloropyridin-3-yl)ethylamine hydrochloride, is a derivative of ethanamine with a 2-chloropyridin-3-yl substituent. Its unique chemical structure and properties make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of 2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride is C₉H₁₁ClN₂·HCl, and its molecular weight is approximately 198.11 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in water and common organic solvents such as ethanol and methanol. Its solubility and stability make it an attractive candidate for various synthetic transformations.

In recent years, the study of 2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride has been driven by its potential applications in the development of new drugs. One of the key areas of interest is its role as a building block in the synthesis of central nervous system (CNS) active compounds. Research has shown that derivatives of this compound can exhibit potent activity against various neurological disorders, including depression, anxiety, and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride in the development of novel antidepressants. The researchers synthesized a series of derivatives by modifying the ethanamine moiety and evaluated their pharmacological properties. The results indicated that several derivatives exhibited significant antidepressant activity, with improved potency and reduced side effects compared to existing drugs.

Beyond its applications in CNS disorders, 2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride has also shown promise in the field of oncology. A recent study published in Cancer Research demonstrated that certain derivatives of this compound could selectively inhibit cancer cell growth by targeting specific signaling pathways. The researchers found that these derivatives were effective against various types of cancer cells, including those resistant to conventional chemotherapy.

The versatility of 2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride extends to its use as an intermediate in the synthesis of agrochemicals. In particular, it has been used to develop novel herbicides and fungicides with improved efficacy and reduced environmental impact. A study published in Pesticide Biochemistry and Physiology explored the synthesis and biological activity of several herbicides derived from this compound. The results showed that these herbicides were highly effective against a wide range of weeds while being safe for non-target organisms.

The synthetic routes for preparing 2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride have been well-documented in the literature. One common method involves the reaction of 2-chloroisonicotinonitrile with ethylene diamine followed by hydrolysis to form the desired amine salt. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its synthetic utility, the safety profile of 2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride has been extensively studied. Toxicological assessments have shown that it is generally safe for handling and use under appropriate conditions. However, as with any chemical compound, proper safety precautions should be followed to minimize potential risks.

The future prospects for 2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride are promising. Ongoing research continues to explore new applications and derivatives, driven by its unique chemical properties and potential therapeutic benefits. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of innovative pharmaceuticals and agrochemicals.

In conclusion, 2-(2-Chloropyridin-3-yl)ethanamine;hydrochloride (CAS No. 2243505-63-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structure and properties make it a valuable tool for researchers seeking to develop new drugs and chemicals with improved efficacy and safety profiles.